Cas no 62317-12-8 (Phosphonic acid, bis(2-methylbutyl) ester)

• Product name: Phosphonic acid, bis(2-methylbutyl) ester
• CAS No: 62317-12-8
• MF: C₁₀H₂₂O₃P+
• MW: 221.25368
• CID: 449470
• PubChem ID: 6432599

Phosphonic acid, bis(2-methylbutyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, bis(2-methylbutyl) ester
• bis(2-methylbutoxy)-oxophosphanium
• Bis(2-methylbutyl) hydrogen phosphite
• SCHEMBL8438295
• DTXSID90424099
• 62317-12-8

• Inchi： InChI=1S/C10H22O3P/c1-5-9(3)7-12-14(11)13-8-10(4)6-2/h9-10H,5-8H2,1-4H3/q+1
• InChI Key： ZJKVZMVLLGCMHR-UHFFFAOYSA-N
• SMILES： CCC(C)CO[P+](=O)OCC(C)CC

Computed Properties

• Exact Mass: 222.13859
• Monoisotopic Mass: 221.13065656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 38.69
• LogP: 3.76920